Cas no 1645308-86-6 ((2S,3R)-3-[(tert-butyldimethylsilyl)oxy]-2-acetamidobutanoic acid)

• Product Name: (2S,3R)-3-[(tert-butyldimethylsilyl)oxy]-2-acetamidobutanoic acid
• CAS No: 1645308-86-6
• MF: C₁₂H₂₅NO₄Si
• MW: 275.416704893112
• CID: 5799637
• PubChem ID: 165908870
• Update Time: 2025-05-28

(2S,3R)-3-[(tert-butyldimethylsilyl)oxy]-2-acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 1645308-86-6
• (2S,3R)-3-[(tert-butyldimethylsilyl)oxy]-2-acetamidobutanoic acid
• EN300-28284649

• Inchi： 1S/C12H25NO4Si/c1-8(10(11(15)16)13-9(2)14)17-18(6,7)12(3,4)5/h8,10H,1-7H3,(H,13,14)(H,15,16)/t8-,10+/m1/s1
• InChI Key： JZWSHAOMFGLGLR-SCZZXKLOSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H](C)[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 275.15528481g/mol
• Monoisotopic Mass: 275.15528481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S,3R)-3-[(tert-butyldimethylsilyl)oxy]-2-acetamidobutanoic acid

Research Briefing on (2S,3R)-3-[(tert-butyldimethylsilyl)oxy]-2-acetamidobutanoic acid (CAS: 1645308-86-6)

The compound (2S,3R)-3-[(tert-butyldimethylsilyl)oxy]-2-acetamidobutanoic acid (CAS: 1645308-86-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of (2S,3R)-3-[(tert-butyldimethylsilyl)oxy]-2-acetamidobutanoic acid as a key intermediate in the synthesis of complex bioactive molecules. The compound's unique stereochemistry and functional groups make it a valuable building block for the construction of peptidomimetics and other pharmacologically relevant scaffolds. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and protecting group strategies, to achieve high yields and enantiomeric purity of this compound.

In terms of biological activity, preliminary investigations suggest that derivatives of (2S,3R)-3-[(tert-butyldimethylsilyl)oxy]-2-acetamidobutanoic acid exhibit promising interactions with various enzymatic targets. Notably, these compounds have shown inhibitory effects on proteases involved in inflammatory pathways, making them potential candidates for the development of anti-inflammatory drugs. Further mechanistic studies are underway to elucidate the precise molecular interactions and optimize the compound's pharmacological properties.

The therapeutic potential of (2S,3R)-3-[(tert-butyldimethylsilyl)oxy]-2-acetamidobutanoic acid extends beyond inflammation. Recent in vitro and in vivo studies have demonstrated its efficacy in modulating cellular signaling pathways associated with cancer progression. Specifically, the compound has been shown to interfere with the activity of kinases that play critical roles in tumor growth and metastasis. These findings open new avenues for the development of targeted cancer therapies.

From a structural perspective, the tert-butyldimethylsilyl (TBS) protecting group in (2S,3R)-3-[(tert-butyldimethylsilyl)oxy]-2-acetamidobutanoic acid provides stability and selectivity during synthetic transformations. Researchers have exploited this feature to design multi-step synthetic routes for complex natural products and drug candidates. The compound's versatility has been further demonstrated in the synthesis of glycopeptide antibiotics and other bioactive molecules with clinical relevance.

Despite these advancements, challenges remain in the large-scale production and clinical translation of (2S,3R)-3-[(tert-butyldimethylsilyl)oxy]-2-acetamidobutanoic acid. Issues such as cost-effective synthesis, bioavailability, and toxicity profiles need to be addressed through systematic optimization studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's therapeutic potential.

In conclusion, (2S,3R)-3-[(tert-butyldimethylsilyl)oxy]-2-acetamidobutanoic acid (CAS: 1645308-86-6) represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover its mechanistic insights and therapeutic possibilities, positioning it as a valuable asset in the development of next-generation pharmaceuticals. Future studies should focus on structure-activity relationship (SAR) optimization and preclinical evaluation to advance this compound towards clinical trials.